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Introduction

Gadoquatrane (BAY 1747846) is a next-generation, macrocyclic, gadolinium-based contrast
agent (GBCA) designed for enhanced magnetic resonance imaging (MRI).[1][2] Its unique
tetrameric structure contributes to high stability and significantly higher relaxivity compared to
conventional GBCAs.[1][2][3] This property allows for a substantial reduction in the required
gadolinium dose, minimizing patient exposure without compromising diagnostic image quality.

These application notes provide an overview of Gadoquatrane and detailed protocols for its
use in preclinical and clinical research settings. The recommended imaging parameters are
intended as a starting point and should be optimized for specific applications and imaging
hardware.

Mechanism of Action

Gadoquatrane is a T1-shortening contrast agent. When introduced into the body, the
gadolinium ions in Gadoquatrane interact with surrounding water protons. This interaction
accelerates the longitudinal relaxation time (T1) of these protons, leading to a stronger signal
on T1-weighted MR images. The result is an enhanced contrast between tissues with different
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perfusion and vascularity, improving the visualization of anatomical structures and pathological

processes.

The key innovation of Gadoquatrane lies in its high relaxivity, which is more than double that of
established GBCAs. This heightened efficiency in T1 shortening is the basis for its use at a

lower clinical dose.

Key Properties of Gadoquatrane

A summary of the essential properties of Gadoquatrane is presented in the table below.

Property Value Reference
Structure Tetrameric, Macrocyclic
Mechanism of Action T1 Relaxation Enhancement

r1-Relaxivity (in human

11.8 mM~1s~1 per Gd
plasma, 1.41 T, 37°C)

r1-Relaxivity (in human

10.5 mM~1s~1 per Gd
plasma, 3.0 T, 37°C)

Recommended Dose 0.04 mmol Gd/kg body weight
Administration Route Intravenous (1V) injection
Distribution Extracellular

Elimination Renal

Recommended Imaging Protocols

Due to its high relaxivity, standard T1-weighted sequences can be adapted for use with
Gadoquatrane. The following tables provide recommended starting parameters for common
applications. These should be considered as guidelines and may require optimization based on
the scanner (e.g., 1.5T or 3.0T), coil, and specific research question.

Central Nervous System (CNS) Imaging
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Application: Detection and characterization of brain and spinal cord pathologies, such as

tumors and inflammatory conditions.

Parameter 1.5T 3.0T
T1-weighted Spin Echo (SE) or  T1-weighted Spin Echo (SE) or
Sequence Type Gradient Echo (GRE) (e.g., Gradient Echo (GRE) (e.g.,

MPRAGE, LAVA, VIBE)

MPRAGE, LAVA, VIBE)

Repetition Time (TR)

400 - 600 ms (SE); Variable
(GRE)

500 - 750 ms (SE); Variable
(GRE)

Echo Time (TE)

Minimum

Minimum

Flip Angle

90° (SE); 8° - 12° (GRE)

90° (SE); 8° - 12° (GRE)

Inversion Time (TI)

800 - 950 ms (for inversion

recovery sequences)

900 - 1100 ms (for inversion

recovery sequences)

Matrix Size 256 x 256 or higher 320 x 320 or higher
Field of View (FOV) 22-24cm 22-24cm
Slice Thickness 1-5mm 1-3mm

Body Imaging (Abdomen, Pelvis, Thorax)

Application: Assessment of organs, soft tissues, and vascular structures.
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Parameter 1.5T 3.0T
T1-weighted Gradient Echo T1l-weighted Gradient Echo
Sequence Type (GRE) with fat suppression (GRE) with fat suppression

(e.g., LAVA, VIBE, THRIVE)

(e.g., LAVA, VIBE, THRIVE)

Repetition Time (TR) <10 ms <8 ms

Echo Time (TE) <4 ms <3ms

Flip Angle 10° - 15° 10° - 15°

Matrix Size 192 x 256 or higher 256 x 320 or higher
Field of View (FOV) 32-40cm 32-40cm

Slice Thickness 3-6mm 2-5mm

Magnetic Resonance Angiography (MRA)

Application: Visualization of blood vessels.

Parameter 1.5T 3.0T

3D T1-weighted Gradient Echo 3D T1-weighted Gradient Echo
Sequence Type

(GRE) (e.g., TRICKS, TWIST) (GRE) (e.g., TRICKS, TWIST)
Repetition Time (TR) <5ms <4 ms
Echo Time (TE) Minimum Minimum
Flip Angle 20° - 40° 20° - 30°
Matrix Size 256 x 256 or higher 320 x 320 or higher

Field of View (FOV)

Dependent on anatomy

Dependent on anatomy

Voxel Size

Isotropic, 1 - 1.5 mm

Isotropic, < 1.2 mm

Experimental Workflow

The following diagram outlines a typical experimental workflow for a Gadoquatrane-enhanced

MRI study.
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(0.04 mmol/kg 1V)
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T1l-weighted Images Contrast-Enhanced (DCE) MRI
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Qualitative & Quantitative
Image Analysis

Click to download full resolution via product page
Caption: Experimental workflow for Gadoquatrane-enhanced MRI.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the properties of
Gadoquatrane and its clinical application.
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Caption: Logical flow from molecular properties to clinical application of Gadoquatrane.

Conclusion

Gadoquatrane represents a significant advancement in contrast-enhanced MRI, offering the
potential for high-quality imaging at a substantially reduced gadolinium dose. The protocols and
information provided herein are intended to serve as a guide for researchers and clinicians in
the application of this novel contrast agent. Further optimization of imaging parameters is
encouraged to fully leverage the unique properties of Gadoquatrane for specific research and
diagnostic needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Gadoquatrane-
Enhanced Magnetic Resonance Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12659558#image-acquisition-parameters-for-
gadoquatrane-enhanced-mri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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